Cas no 73306-07-7 (1H-Pyrazole,4-methyl-3-(4-methylphenyl)-1,5-diphenyl-)

• Product Name: 1H-Pyrazole,4-methyl-3-(4-methylphenyl)-1,5-diphenyl-
• CAS No: 73306-07-7
• MF: C₂₃H₂₀N₂
• MW: 324.418305397034
• CID: 552032
• Update Time: 2024-03-05

1H-Pyrazole,4-methyl-3-(4-methylphenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-methyl-3-(4-methylphenyl)-1,5-diphenyl-
• 1H-Pyrazole, 4-methyl-3-(4-methylphenyl)-1,5-diphenyl-

• Inchi： 1S/C23H20N2/c1-17-13-15-19(16-14-17)22-18(2)23(20-9-5-3-6-10-20)25(24-22)21-11-7-4-8-12-21/h3-16H,1-2H3
• InChI Key： JPVLKMYXNWKTFR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 324.163
• Monoisotopic Mass: 324.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Melting Point: 168-170 °C(Solv: hexane (110-54-3))
• Boiling Point: 471.0±14.0 °C(Predicted)
• pka: 0.83±0.10(Predicted)